Cas no 1600923-78-1 (1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene)

• Product Name: 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene
• CAS No: 1600923-78-1
• MF: C₁₀H₁₂FIO
• MW: 294.104558944702
• CID: 5784437
• PubChem ID: 114771919
• Update Time: 2025-05-25

1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxy-2-iodoethyl)-4-fluorobenzene
• EN300-1134233
• 1600923-78-1
• 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene

• Inchi： 1S/C10H12FIO/c1-2-13-10(7-12)8-3-5-9(11)6-4-8/h3-6,10H,2,7H2,1H3
• InChI Key： MRSNXWMQVDVRBU-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)F)OCC

Computed Properties

• Exact Mass: 293.99169g/mol
• Monoisotopic Mass: 293.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene

Recent Advances in the Study of 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene (CAS: 1600923-78-1) in Chemical Biology and Pharmaceutical Research

1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene (CAS: 1600923-78-1) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound features an ethoxy-iodoethyl side chain, which makes it a versatile intermediate for further chemical modifications. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of targeted therapies and imaging agents.

One of the key areas of interest is the use of 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene as a building block for radiopharmaceuticals. The presence of the iodine atom allows for easy incorporation of radioactive isotopes, such as iodine-125 or iodine-131, which are commonly used in diagnostic imaging and targeted radiotherapy. Researchers have demonstrated its efficacy in the synthesis of radiolabeled compounds for positron emission tomography (PET) and single-photon emission computed tomography (SPECT), highlighting its potential in oncology and neurology.

In addition to its applications in radiopharmaceuticals, this compound has also been investigated for its role in organic synthesis. Recent publications have detailed its use in palladium-catalyzed cross-coupling reactions, such as the Heck and Suzuki reactions, to create complex fluorinated aromatic systems. These reactions are critical in the development of new drug candidates, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

Another notable study focused on the pharmacokinetic properties of derivatives of 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene. Researchers found that the ethoxy group significantly influences the compound's solubility and membrane permeability, making it a promising candidate for oral drug formulations. Computational modeling and in vitro assays further supported these findings, suggesting that this compound could serve as a scaffold for designing drugs with improved absorption profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. Green chemistry approaches, such as the use of non-toxic solvents and catalysts, are also being explored to make the synthesis more environmentally friendly.

In conclusion, 1-(1-Ethoxy-2-iodoethyl)-4-fluorobenzene (CAS: 1600923-78-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in radiopharmaceutical applications, organic synthesis, and drug design underscores its potential to contribute to the development of next-generation therapeutics. Future research should aim to address the remaining synthetic challenges and expand its applications in clinical settings.